Cas no 2248274-66-8 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-propan-2-yl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate)

• Product Name: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-propan-2-yl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
• CAS No: 2248274-66-8
• MF: C₁₉H₁₈N₂O₆
• MW: 370.356025218964
• CID: 6219570
• PubChem ID: 165730077
• Update Time: 2025-06-11

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-propan-2-yl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6520173
• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-propan-2-yl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
• 2248274-66-8

• Inchi： 1S/C19H18N2O6/c1-9(2)26-18(24)14-10(3)15(20-11(14)4)19(25)27-21-16(22)12-7-5-6-8-13(12)17(21)23/h5-9,20H,1-4H3
• InChI Key： YXVHRLGIBXMCBX-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C1=C(C)NC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C1C)=O

Computed Properties

• Exact Mass: 370.11648630g/mol
• Monoisotopic Mass: 370.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 106Ų

Additional information on 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-propan-2-yl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate

Comprehensive Analysis of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-propan-2-yl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate (CAS No. 2248274-66-8)

The compound 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-propan-2-yl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate (CAS No. 2248274-66-8) is a highly specialized organic molecule with a unique structural framework. Its intricate design combines a 1,3-dioxo-isoindole moiety with a 3,5-dimethyl-pyrrole core, making it a subject of interest in pharmaceutical and material science research. The presence of ester functionalities (dicarboxylate) and an isopropyl group further enhances its potential applications in drug development and polymer chemistry.

In recent years, researchers have focused on derivatives of isoindole and pyrrole due to their bioactivity and versatility. This compound, with its CAS No. 2248274-66-8, has garnered attention for its potential role in modulating enzymatic pathways or serving as a building block for advanced materials. Its dicarboxylate groups offer sites for further chemical modifications, aligning with the growing demand for customizable molecular scaffolds in green chemistry and sustainable synthesis.

The structural complexity of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-propan-2-yl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate raises questions about its solubility, stability, and reactivity—topics frequently searched in academic and industrial forums. Studies suggest that the 3,5-dimethyl-pyrrole component may contribute to enhanced thermal stability, while the isoindole ring could influence photophysical properties. These characteristics make it a candidate for applications in organic electronics or as a fluorescent probe.

From a synthetic perspective, the preparation of this compound involves multi-step reactions, including esterification and cyclization. Researchers often inquire about optimized protocols for such heterocyclic systems, reflecting the broader interest in efficient synthetic methodologies. The isopropyl ester group in this molecule may also play a role in improving bioavailability, a key consideration in medicinal chemistry.

Environmental and regulatory aspects are increasingly relevant to chemical research. While CAS No. 2248274-66-8 is not classified as hazardous, its biodegradability and ecological impact remain areas for further investigation. The push for eco-friendly synthesis aligns with global trends toward reducing industrial carbon footprints, making this compound a potential candidate for green chemistry initiatives.

In summary, 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 4-propan-2-yl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate represents a convergence of structural innovation and practical utility. Its CAS No. 2248274-66-8 serves as a gateway to exploring its untapped potential in diverse scientific domains, from drug discovery to advanced material engineering.